2-amino-N-(3-ethoxypropyl)-1-(2-methoxy-5-methylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

• IUPAC Name: 2-amino-N-(3-ethoxypropyl)-1-(2-methoxy-5-methylphenyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide
• InChI: InChI=1S/C24H27N5O3/c1-4-32-13-7-12-26-24(30)20-21-23(28-17-9-6-5-8-16(17)27-21)29(22(20)25)18-14-15(2)10-11-19(18)31-3/h5-6,8-11,14H,4,7,12-13,25H2,1-3H3,(H,26,30)
• InChI Key: HRGKFVNIIPPGQU-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)C4=C(C=CC(=C4)C)OC)N
• Molecular Formula: C24H27N5O3
• Molecular Weight: 433.5 g/mol
• CAS No.: 578720-33-9

Description

The compound is a derivative of pyrrolo[2,3-b]quinoxaline, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen, as part of the ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyrrolo[2,3-b]quinoxaline core, followed by various substitutions to add the different functional groups. The exact synthesis pathway would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. These include an amino group (NH2), an ethoxypropyl group (C2H5OC3H6), and a methoxy-methylphenyl group (CH3OC6H4CH3). Each of these groups would have different effects on the overall structure and properties of the compound.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the conditions and the other reactants present. For example, the amino group might be able to act as a base, accepting a proton to form a positively charged ammonium ion. Alternatively, it could act as a nucleophile, forming a bond with an electrophile.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the amino and ethoxy groups could increase its solubility in polar solvents like water. The exact properties would need to be determined experimentally.

Safety and Hazards

Again, without specific information, it’s hard to predict the safety and hazards associated with this compound. As with any chemical, safe handling procedures should be followed to minimize risk.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include testing its biological activity, studying its reactions with other compounds, and optimizing its synthesis.